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Compound of Interest

Compound Name: N, 3,5-trihydroxybenzamide
CAS No.: 30697-84-8
Cat. No.: B1628004
Get Quote
. J

Internal Code: VF-233-PUR | Compound Class:
Polyhydroxybenzohydroxamic Acids
Nomenclature & Chemical Identity Verification

CRITICAL: Before proceeding, verify your target molecule. "N,3,5-trihydroxybenzamide" is
chemically synonymous with 3,5-dihydroxybenzohydroxamic acid.

o Structure: A benzamide core with hydroxyl groups at the 3 and 5 positions of the ring, and an

-hydroxy group on the amide nitrogen.

o CAS Registry: 22426-38-6 (Generic for dihydroxybenzohydroxamic acids; verify specific
isomer).

+ Key Properties:

o Acidity: Weakly acidic (pKa ~9 for hydroxamic acid, ~9.8 for phenolic OH).
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o Stability: Prone to hydrolysis (to carboxylic acid) in strong acid/base and oxidation (to
quinones) in air/light.

Standard Operating Procedure (SOP):
Recrystallization

Objective: Isolate high-purity (>98%) N,3,5-trihydroxybenzamide from crude synthesis
mixtures containing unreacted esters, hydroxylamine salts, or oxidation byproducts.

Solvent System Selection

The presence of three hydroxyl groups makes this molecule highly polar. Single-solvent
systems often fail.

Solvent System Role Ratio (v/v) Application

Best for removing

inorganic salts

Water / Ethanol Primary 90:10 to 70:30 )
(hydroxylamine HCI)
and unreacted esters.
Used if the product is

Ethyl Acetate / ] ) too soluble in water or

Alternative Solvent / Anti-solvent

Hexane to remove non-polar
tars.

Use if Ethanol fails to

Methanol / Water Secondary Gradient solvate the crude

mass.

Step-by-Step Protocol (Water/Ethanol Method)

e Dissolution (The "Minimum Hot" Rule):
o Place crude solid in an Erlenmeyer flask.

o Add 10% Ethanol/Water mixture.
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o Heat to 65-70°C (Do NOT boil aggressively; hydroxamic acids can undergo Lossen
rearrangement or hydrolysis at high temps).

o Add solvent in small aliquots until the solid just dissolves.[1]

o Note: If the solution is dark brown/pink, add activated charcoal (1% w/w), stir for 5 mins,
and hot filter.

e Nucleation & Cooling:
o Remove from heat and allow to cool to room temperature slowly (over 1-2 hours).

o Insulation: Place the flask on a cork ring or wrap in a towel to prevent thermal shock
(which causes "oiling out”).

o Once at room temp, move to a 4°C refrigerator for 4 hours.
e Collection:
o Filter crystals using a Buchner funnel (vacuum).
o Wash: Rinse with ice-cold water (2x bed volume) to remove surface mother liquor.
o Drying: Dry under high vacuum at 40°C over
or silica gel. Avoid oven drying >60°C.

Troubleshooting Guide
Issue A: "Oiling Out" (Liquid-Liquid Phase Separation)

Symptom: The solution turns cloudy, and oily droplets form at the bottom instead of crystals.[2]
Cause: The saturation temperature is higher than the melting point of the solvated product, or
impurities are depressing the melting point.[3]

Corrective Workflow:
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Symptom: Oiling Out

1. Re-heat to Dissolve Oil

Is solution saturated?

es

Add 10-20% more Solvent
(Lower Saturation Temp)

Add Seed Crystal

atT <MP

Cool Very Slowly
(Agitate vigorously)

Click to download full resolution via product page

Caption: Logic flow for resolving oiling out phenomena during hydroxamic acid purification.

Issue B: Product Discoloration (Pink/Red)

Symptom: White crystals turn pink or brown upon drying. Cause: Oxidation of the phenolic or
hydroxamic acid groups, often catalyzed by trace metals (Iron/Copper). Solution:

¢ Chelation: Add 0.1% EDTA or Sodium Bisulfite to the recrystallization water.

» Equipment: Use glass or plastic spatulas only. Avoid metal contact.
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o Atmosphere: Perform the final drying step under Nitrogen or Argon.

Issue C: Low Yield

Symptom: No precipitate forms, or yield is <40%. Cause: Product is too soluble in the mother
liquor (likely due to the 3,5-dihydroxy substitution pattern). Solution:

e Salting Out: Add solid NaCl to the mother liquor to increase ionic strength and force the
organic product out.

e pH Adjustment: The pKa is ~9. Ensure the pH is slightly acidic (pH 4-5) using dilute HCI. If
the solution is basic, the compound exists as a soluble salt.

Frequently Asked Questions (FAQ)

Q1: Can | use pure water for recrystallization?

A: Yes, but only if the crude material is relatively clean. The 3,5-dihydroxy pattern increases
water solubility significantly compared to unsubstituted benzohydroxamic acid. If the yield is low
in pure water, switch to Ethyl Acetate/Hexane (dissolve in minimal hot EtOAc, add warm

Hexane until cloudy, cool).

Q2: How do I distinguish the product from the starting material (3,5-dihydroxybenzoic acid)?
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A: Use the Ferric Chloride Test.
e Product (Hydroxamate): Deep red/violet complex (instant).

e Starting Material (Acid): Lighter coloration (phenolic), but distinct from the hydroxamate

complex.
e TLC: Run on Silica (MeOH/DCM 1:9). The hydroxamic acid typically has a lower

than the ester but higher than the free acid depending on pH.

Q3: My melting point is broad (e.g., 145-155°C). Is it impure?

A: Not necessarily. Hydroxamic acids often decompose with gas evolution near their melting
point. A broad range often indicates decomposition rather than impurity. Rely on HPLC purity

(254 nm) or NMR for definitive validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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